2,5-dimethoxy-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide

• IUPAC Name: 2,5-dimethoxy-N-[2-(4-pyridin-3-ylpyrazol-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H20N4O4S/c1-25-16-5-6-17(26-2)18(10-16)27(23,24)21-8-9-22-13-15(12-20-22)14-4-3-7-19-11-14/h3-7,10-13,21H,8-9H2,1-2H3
• InChI Key: FYPTUPQHJQVRHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCCN2C=C(C=N2)C3=CN=CC=C3
• Molecular Formula: C18H20N4O4S
• Molecular Weight: 388.4 g/mol

Description

2,5-dimethoxy-N-{2-[4-(pyridin-3-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide (DPPEB) is a chemical compound that has gained attention in scientific research due to its potential applications in drug discovery and development. DPPEB is a sulfonamide derivative that belongs to the class of heterocyclic compounds.

Scientific Research Applications

Carbonic Anhydrase Inhibition and Cytotoxicity

Sulfonamide derivatives have been synthesized and investigated for their inhibitory effects on carbonic anhydrase isoenzymes (hCA I and hCA II), showing superior CA inhibitory activity than the reference compound acetazolamide. Some derivatives demonstrated cytotoxic activities on tumor and non-tumor cell lines, indicating potential applications in cancer research and therapy. Specifically, certain trimethoxy and dimethoxy derivatives displayed tumor selectivity, making them candidates for further investigation as anticancer agents (Kucukoglu et al., 2016).

Antimicrobial and Antioxidant Activity

Other studies focused on the synthesis of sulfonamides from Ampyrone with different benzene sulfonyl chlorides, resulting in compounds that exhibited significant antimicrobial and antioxidant activities. This suggests their potential use as antimicrobial agents for combating bacterial and fungal infections, as well as their role in oxidative stress-related conditions (Badgujar et al., 2018).

Antibacterial Agents

Novel heterocyclic compounds containing a sulfonamido moiety were synthesized for use as antibacterial agents. These compounds were tested for antibacterial activity, with several demonstrating high activities, indicating their potential in addressing antibiotic resistance and developing new antibacterial therapies (Azab et al., 2013).

Electrophysiological and Optical Properties

Sulfonamide derivatives have also been studied for their electrophysiological properties, such as their reduction processes in polarography, which could inform the development of electrochemical sensors or new materials for electronic applications (Johansson & Wendsjö, 1983).

Antiproliferative Agents

Research has also explored sulfonamide derivatives as antiproliferative agents, particularly against cancer cell lines such as MCF-7, demonstrating their potential in cancer treatment. Molecular docking studies on these compounds have provided insights into their mechanisms of action, contributing to the design of more effective anticancer drugs (Bashandy et al., 2014).